Cas no 100986-89-8 (Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity))

Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity) structure

100986-89-8 structure

Product Name:Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity)

CAS No:100986-89-8

Molecular Formula:C₁₃H₉F₂NO₄

Molecular Weight:281.2117

MDL:MFCD04039905

CID:62199

PubChem ID:160871226

Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity) Properties

Names and Identifiers

- (S)-9,10-Difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-(3S)-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- Levofloxacin acid
- LEVOFLOXACIN Q-ACID
- (S)-(-)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- Levofloxacin carboxylic acid
- (S)-(?)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido-[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity)
- (S)-9,10,difluro-3-Methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
- Levofloxacin Related CoMpound B
- (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid
- Levofloxacin USP RC B
- Levofloxacin Impurity 12
- Levefluorocarboxylic Acid
- LEVOFLUOROCARBOXYLIC ACID
- Levofloxacin EP Impurity C
- Levofloxacin Difluoro Carboxylic Acid
- S(-)-9,10-DIFL-2,3-DIHYDRO-3-ME-7H-PYRI&
- 9,10-Difluoro-3(S)-methyl-7-oxo-2,3-dihyd
- 08GT8FY84E
- Levofloxacin q-acid, (-)-
- (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido-[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- AC-7592
- (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 97%
- C13H9F2NO4
- (2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- (-) -9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- Ofloxacin Impurity A
- Z2681131293
- (S)-(-)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de][1,4]benzoxazine-6-carboxylic acid
- (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido(1,2,3-de)(1,4)benzoxazine-6-carboxylic acid
- FS-4544
- (S)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid
- SCHEMBL2333806
- Levofloxacin impurity F
- (2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- MFCD04039905
- Levofloxacin Q-Acid
- N17092
- 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-, (3S)-
- LEVOFLOXACIN HEMIHYDRATE IMPURITY F (EP IMPURITY)
- (-)-9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- (-)-9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- 100986-89-8
- CHEBI:167723
- EN300-1655914
- 8,9-Difluoro-3-methyl-6-oxo-2,3-dihydro-6H-1-oxa-3a-aza-phenalene-5-carboxylic acid
- UNII-08GT8FY84E
- 6,7-diluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- (S)-(-) 9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4] benzoxazine-6-carboxylic acid
- DTXCID9066095
- (S)-9,10-DIFLUORO-3-METHYL-7-OXO-2,3-DIHYDRO-7H-PYRIDO(1,2,3-DE)(1,4)BENZOXAZINE-6-CARBOXYLIC ACID
- CS-0136444
- (3S)-9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
- L0238
- (-) -9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H -pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- (S)-(-)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de] [1,4]benzoxazine-6-carboxylic acid
- Q27236408
- (3S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-, (3S)-
- (S)-(-)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
- AKOS016002127
- LEVOFLOXACIN HEMIHYDRATE IMPURITY F [EP IMPURITY]
- DTXSID60143604
- +Expand
- MDL： MFCD04039905
- InChIKey： NVKWWNNJFKZNJO-YFKPBYRVSA-N
- Inchi： 1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)/t5-/m0/s1
- SMILES： FC1=C(C([H])=C2C(C(C(=O)O[H])=C([H])N3C2=C1OC([H])([H])[C@]3([H])C([H])([H])[H])=O)F

Computed Properties

Exact Mass: 281.049964g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 281.049964g/mol
Monoisotopic Mass: 281.049964g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 20
Complexity: 495
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.93130
PSA: 68.53000
Refractive Index: 1.635
Boiling Point: 459.2°C at 760 mmHg
Melting Point: >300 °C (lit.)
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 231.5±28.7 °C
Color/Form: solid
Solubility: Not determined
Optical Activity: [α]20/D -64°, c = 1% in DMSO
Density: 1.6±0.1 g/cm3

Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity) Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：26-36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature(BD150630)
Risk Phrases： 36/37/38
Signal Word：Warning

Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity) Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA04180-250mg	Levofloxacin carboxylic acid	100986-89-8	97%	250mg	$14.00	2024-04-20
abcr	AB332253-250 mg	(S)-(-)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 97+%; .	100986-89-8		250 mg	€74.40	2023-07-19
Ambeed	A111727-250mg	(S)-9,10-Difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid	100986-89-8	97%	250mg	$18.0	2024-06-02
Axon Medchem	2242-50 mg	Levofloxacin Q-acid	100986-89-8	99%	50mg	€55.00	2023-07-10
Chemenu	CM146355-10g	(S)-9,10-Difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid	100986-89-8	97%	10g	$65	2022-12-29
Enamine	EN300-1655914-0.05g	(2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid	100986-89-8	95%	0.05g	$19.0	2023-07-09
eNovation Chemicals LLC	D130091-1g	S-(-)-9,10-DIFLUORO-2,3-DIHYDRO-3-METHYL-7-OXO-7H-PYRIDO-[1,2,3-DE][1,4]-BENZOXAZINE-6-CARBOXYLICACID	100986-89-8	97%	1g	$200	2022-06-06
Fluorochem	222352-10g	S)-9,10-Difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid	100986-89-8	95%	10g	￡58.00	2022-03-01
TRC	L360250-1g	Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity)	100986-89-8		1g	$ 153.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H54086-250mg	(S)-(-)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 97+%	100986-89-8	97+%	250mg	￥850.00	2023-02-08